Cas no 941963-98-0 (N'-(2-methoxyphenyl)methyl-N-(2-methyl-4-nitrophenyl)ethanediamide)

• Product Name: N'-(2-methoxyphenyl)methyl-N-(2-methyl-4-nitrophenyl)ethanediamide
• CAS No: 941963-98-0
• MF: C₁₇H₁₇N₃O₅
• MW: 343.3340
• CID: 5461041
• Update Time: 2025-10-20

N'-(2-methoxyphenyl)methyl-N-(2-methyl-4-nitrophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-methoxyphenyl)methyl]-N'-(2-methyl-4-nitrophenyl)oxamide
• N1-(2-methoxybenzyl)-N2-(2-methyl-4-nitrophenyl)oxalamide
• N'-[(2-methoxyphenyl)methyl]-N-(2-methyl-4-nitrophenyl)ethanediamide
• VU0504218-1
• N'-(2-methoxyphenyl)methyl-N-(2-methyl-4-nitrophenyl)ethanediamide

• Inchi： 1S/C17H17N3O5/c1-11-9-13(20(23)24)7-8-14(11)19-17(22)16(21)18-10-12-5-3-4-6-15(12)25-2/h3-9H,10H2,1-2H3,(H,18,21)(H,19,22)
• InChI Key： OIAFGSJAVGUHFZ-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C1=C([H])C([H])=C([H])C([H])=C1C([H])([H])N([H])C(C(N([H])C1C([H])=C([H])C(=C([H])C=1C([H])([H])[H])[N+](=O)[O-])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 493
• XLogP3: 2.5
• Topological Polar Surface Area: 113

Additional information on N'-(2-methoxyphenyl)methyl-N-(2-methyl-4-nitrophenyl)ethanediamide

Professional Introduction to N'-(2-methoxyphenyl)methyl-N-(2-methyl-4-nitrophenyl)ethanediamide (CAS No. 941963-98-0)

N'-(2-methoxyphenyl)methyl-N-(2-methyl-4-nitrophenyl)ethanediamide, a compound with the chemical identifier CAS No. 941963-98-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The compound's unique framework, incorporating both 2-methoxyphenyl and 2-methyl-4-nitrophenyl substituents, positions it as a promising candidate for further exploration in synthetic chemistry and biological activity assessment.

The structural composition of N'-(2-methoxyphenyl)methyl-N-(2-methyl-4-nitrophenyl)ethanediamide is meticulously designed to exhibit specific chemical and pharmacological properties. The presence of the 2-methoxyphenyl group contributes to the molecule's hydrophobicity, while the 2-methyl-4-nitrophenyl moiety introduces a region of electron-withdrawing character. This balance of hydrophobic and electron-deficient features is critical for modulating the compound's interactions with biological targets, making it a valuable asset in the development of novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of molecules with similar structural motifs. The combination of aromatic rings and amide functionalities has been demonstrated to yield compounds with diverse biological activities. For instance, studies have shown that analogs featuring methoxy-substituted phenyl rings often exhibit enhanced binding affinity to certain enzymes and receptors. Similarly, nitro-substituted aromatic compounds have been investigated for their roles in modulating inflammatory pathways and antioxidant mechanisms.

The synthesis of N'-(2-methoxyphenyl)methyl-N-(2-methyl-4-nitrophenyl)ethanediamide involves a series of well-established organic reactions, including condensation, nitration, and methylation processes. These synthetic steps are carefully optimized to ensure high yield and purity, which are essential for subsequent pharmacological evaluation. The compound's stability under various conditions has also been assessed, confirming its suitability for both laboratory research and potential industrial applications.

One of the most compelling aspects of this compound is its potential in the development of targeted therapies. The specific arrangement of functional groups within its structure suggests that it may interact with biological targets in a manner distinct from existing drugs. This specificity is crucial for minimizing side effects and improving therapeutic efficacy. Current research is focused on identifying potential binding partners for this molecule, with an emphasis on enzymes and receptors involved in critical cellular processes.

The role of computational chemistry in the study of N'-(2-methoxyphenyl)methyl-N-(2-methyl-4-nitrophenyl)ethanediamide cannot be overstated. Advanced computational methods, such as molecular docking and quantum mechanical calculations, are being employed to predict how this compound might interact with biological targets at the molecular level. These simulations provide valuable insights into the compound's binding affinity, mechanism of action, and potential toxicity profiles. Such information is indispensable for guiding experimental efforts and optimizing drug-like properties.

In addition to its pharmacological promise, N'-(2-methoxyphenyl)methyl-N-(2-methyl-4-nitrophenyl)ethanediamide also holds significance in the broader context of chemical biology. Its unique structure serves as a scaffold for generating novel derivatives with enhanced or modified biological activities. By systematically varying substituents on the aromatic rings or introducing additional functional groups, researchers can explore a wide spectrum of pharmacological possibilities. This approach aligns with contemporary trends in drug discovery that emphasize diversity-oriented synthesis and library-based screening.

The future prospects for N'-(2-methoxyphenyl)methyl-N-(2-methyl-4-nitrophenyl)ethanediamide are promising, with ongoing studies aimed at elucidating its full potential. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists are essential for translating laboratory findings into tangible therapeutic benefits. As our understanding of complex biological systems continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs.

In conclusion, N'-(2-methoxyphenyl)methyl-N-(2-methyl-4-nitrophenyl)ethanediamide (CAS No. 941963-98-0) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a compelling candidate for further research and development. By leveraging cutting-edge synthetic techniques and computational methods, scientists are poised to unlock new therapeutic possibilities with this remarkable compound.